Cas no 1505719-48-1 (1-(furan-3-yl)-4,4-dimethoxybutane-1,3-dione)

• Product Name: 1-(furan-3-yl)-4,4-dimethoxybutane-1,3-dione
• CAS No: 1505719-48-1
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 6383145
• PubChem ID: 80238839
• Update Time: 2025-10-21

1-(furan-3-yl)-4,4-dimethoxybutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(furan-3-yl)-4,4-dimethoxybutane-1,3-dione
• AKOS018801115
• 1505719-48-1
• EN300-1126526

• Inchi： 1S/C10H12O5/c1-13-10(14-2)9(12)5-8(11)7-3-4-15-6-7/h3-4,6,10H,5H2,1-2H3
• InChI Key： ZSDLYTIGMLFIFR-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC(C1=COC=C1)=O)=O)OC

Computed Properties

• Exact Mass: 212.06847348g/mol
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(furan-3-yl)-4,4-dimethoxybutane-1,3-dione

Introduction to 1-(Furan-3-yl)-4,4-Dimethoxybutane-1,3-Dione (CAS No. 1505719-48-1)

1-(Furan-3-yl)-4,4-dimethoxybutane-1,3-dione is a highly specialized organic compound with the CAS registry number 1505719-48-1. This compound belongs to the class of diones, which are compounds containing two ketone groups. The presence of a furan ring at the 3-position and dimethoxy substituents at the 4-position of the butane backbone makes this molecule unique and potentially valuable in various chemical and biological applications.

The structure of 1-(furan-3-yl)-4,4-dimethoxybutane-1,3-dione is characterized by a central butane chain with two ketone groups at positions 1 and 3. The furan ring is attached at position 3, while two methoxy groups are attached at position 4. This arrangement creates a molecule with significant steric hindrance and potential for hydrogen bonding, which can influence its physical and chemical properties.

Recent studies have highlighted the importance of such dione-containing compounds in medicinal chemistry. For instance, researchers have explored the potential of furan-containing diones as inhibitors of certain enzymes involved in neurodegenerative diseases. The dimethoxy substituents in this compound are particularly interesting due to their ability to modulate the electronic properties of the molecule, potentially enhancing its bioavailability and stability.

From a synthetic perspective, 1-(furan-3-yl)-4,4-dimethoxybutane-1,3-dione can be synthesized through a variety of routes. One common method involves the condensation of a suitable diketone with a furan derivative under appropriate conditions. The synthesis typically requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have made it possible to achieve higher selectivity and efficiency in such reactions.

The application of furan-containing diones extends beyond medicinal chemistry. In materials science, these compounds have been investigated for their potential as precursors in the synthesis of advanced polymers and materials with unique optical or electronic properties. The presence of multiple functional groups in 1-(furan-3-yl)-4,4-dimethoxybutane-1,3-dione makes it a versatile building block for constructing more complex molecules.

In terms of biological activity, furan-containing diones have shown promise as antioxidants and anti-inflammatory agents. Recent research has demonstrated that such compounds can scavenge free radicals and inhibit pro-inflammatory pathways in vitro. The dimethoxy substituents in this compound may play a crucial role in these activities by stabilizing reactive intermediates or enhancing cellular uptake.

From an environmental standpoint, understanding the degradation pathways of furan-containing diones is essential for assessing their impact on ecosystems. Studies have shown that these compounds can undergo microbial degradation under certain conditions, although their persistence in the environment may vary depending on specific environmental factors.

In conclusion, 1-(furan-3-yl)-4,4-dimethoxybutane-1,3-dione (CAS No. 1505719-48-1) is a fascinating compound with diverse applications across multiple fields. Its unique structure provides opportunities for further research into its synthetic routes, biological activities, and environmental fate. As new findings emerge from ongoing studies, this compound is likely to play an increasingly important role in both academic and industrial settings.